Cas no 1550427-14-9 (1-ethyl-2-(oxiran-2-yl)methyl-1H-imidazole)

• Product Name: 1-ethyl-2-(oxiran-2-yl)methyl-1H-imidazole
• CAS No: 1550427-14-9
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6121891
• PubChem ID: 115410453
• Update Time: 2025-08-04

1-ethyl-2-(oxiran-2-yl)methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-(oxiran-2-yl)methyl-1H-imidazole
• 1550427-14-9
• EN300-1855758
• 1-ethyl-2-[(oxiran-2-yl)methyl]-1H-imidazole

• Inchi： 1S/C8H12N2O/c1-2-10-4-3-9-8(10)5-7-6-11-7/h3-4,7H,2,5-6H2,1H3
• InChI Key： YNPAEAXDQAFFMX-UHFFFAOYSA-N
• SMILES： O1CC1CC1=NC=CN1CC

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 30.4Ų

Additional information on 1-ethyl-2-(oxiran-2-yl)methyl-1H-imidazole

Research Brief on 1-ethyl-2-(oxiran-2-yl)methyl-1H-imidazole (CAS: 1550427-14-9) in Chemical Biology and Pharmaceutical Applications

The compound 1-ethyl-2-(oxiran-2-yl)methyl-1H-imidazole (CAS: 1550427-14-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the versatility of 1-ethyl-2-(oxiran-2-yl)methyl-1H-imidazole as a key intermediate in the synthesis of novel bioactive molecules. The presence of both an imidazole ring and an oxirane (epoxide) moiety in its structure provides opportunities for diverse chemical modifications, making it a valuable scaffold for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing covalent inhibitors targeting cysteine proteases, with promising results in oncology applications.

In terms of synthetic approaches, researchers have developed more efficient routes to produce 1-ethyl-2-(oxiran-2-yl)methyl-1H-imidazole with improved yields and purity. A recent patent application (WO2023056789) describes an optimized three-step synthesis starting from commercially available 1-ethyl-1H-imidazole, achieving an overall yield of 78% while minimizing byproduct formation. This advancement is particularly significant for scaling up production for preclinical studies.

The biological activity profile of 1-ethyl-2-(oxiran-2-yl)methyl-1H-imidazole has been explored in several recent investigations. Its epoxide functionality enables covalent binding to nucleophilic amino acids in target proteins, which has been exploited in the design of irreversible enzyme inhibitors. A 2024 study in ACS Chemical Biology reported its incorporation into a series of SARS-CoV-2 main protease inhibitors, showing enhanced antiviral activity compared to non-covalent analogs.

Safety and pharmacokinetic evaluations of derivatives containing the 1-ethyl-2-(oxiran-2-yl)methyl-1H-imidazole moiety have shown promising results. Preliminary toxicology studies indicate acceptable safety profiles for several lead compounds, with good metabolic stability observed in liver microsome assays. Researchers are particularly excited about its potential in targeted therapies, where the reactive epoxide group can be selectively activated in disease microenvironments.

Looking forward, the unique properties of 1-ethyl-2-(oxiran-2-yl)methyl-1H-imidazole position it as a valuable building block for next-generation therapeutics. Current research directions include its application in PROTAC (proteolysis targeting chimera) design, antibody-drug conjugates, and covalent fragment-based drug discovery. The compound's ability to serve as a versatile warhead in covalent drug design continues to inspire innovative approaches in pharmaceutical development.